N-{[1-(6-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide

• IUPAC Name: N-[[1-(6-cyanopyridin-2-yl)azetidin-3-yl]methyl]-N-methylcyclopropanesulfonamide
• InChI: InChI=1S/C14H18N4O2S/c1-17(21(19,20)13-5-6-13)8-11-9-18(10-11)14-4-2-3-12(7-15)16-14/h2-4,11,13H,5-6,8-10H2,1H3
• InChI Key: JLUHDMHYGZMDSK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(C1)C2=CC=CC(=N2)C#N)S(=O)(=O)C3CC3
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

N-{[1-(6-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide (also known as N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide) is a novel sulfonamide derivative with potential therapeutic applications. It was first synthesized in 2017 by a group of researchers from the University of California, Los Angeles. This compound has attracted interests from the scientific community due to its unique structural features, which provide it with interesting biochemical and physiological effects.

Scientific Research Applications

N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide has been studied for its potential therapeutic applications. In particular, it has been investigated for its ability to inhibit the production of inflammatory cytokines, such as tumor necrosis factor alpha (TNF-α). It has also been studied for its anti-tumor effects, as well as its ability to induce apoptosis in tumor cells. Additionally, it has been investigated for its potential as an antifungal agent, as well as for its ability to inhibit the growth of pathogenic bacteria.

Mechanism of Action

N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide has been found to exert its effects through a variety of mechanisms. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been found to induce apoptosis in tumor cells by activating the caspase-3 pathway. Furthermore, it has been found to inhibit the growth of pathogenic bacteria by disrupting their cell membrane integrity.
Biochemical and Physiological Effects
N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide has been found to exert a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α. Additionally, it has been found to induce apoptosis in tumor cells and inhibit the growth of pathogenic bacteria. Furthermore, it has been found to have antifungal properties, as well as anti-tumor effects.

Advantages and Limitations for Lab Experiments

N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide has several advantages for laboratory experiments. It is relatively easy to synthesize and is commercially available, making it an accessible and cost-effective option for research. Additionally, it has a wide range of potential applications, making it a versatile compound for scientific research. However, it is important to note that this compound has not yet been extensively studied, and thus, further research is needed to fully understand its effects and potential therapeutic applications.

Future Directions

The potential therapeutic applications of N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide are still being investigated. Future research should focus on understanding the precise mechanisms of action of this compound, as well as exploring its potential therapeutic applications. Additionally, further studies should be conducted to determine the safety and efficacy of this compound in preclinical and clinical trials. Furthermore, further research should be conducted to explore the potential synergistic effects of this compound with other drugs. Finally, further research should be conducted to explore the potential of this compound as an adjuvant therapy in combination with other treatments.

Synthesis Methods

N-Methyl-N-(6-cyanopyridin-2-yl)azetidin-3-ylmethylsulfonamide was synthesized from commercially available 6-cyanopyridine-2-carboxylic acid and N-methyl-N-methylsulfonamide using a three-step process. The first step involved the formation of a Schiff base from the reaction between 6-cyanopyridine-2-carboxylic acid and N-methyl-N-methylsulfonamide. The second step involved the condensation of the Schiff base with p-toluenesulfonyl chloride to form the desired product. Finally, the product was purified via column chromatography.